Cas no 1602175-61-0 (N1,N1-diethyl-2,2-difluoropropane-1,3-diamine)

• Product Name: N1,N1-diethyl-2,2-difluoropropane-1,3-diamine
• CAS No: 1602175-61-0
• MF: C₇H₁₆F₂N₂
• MW: 166.212148666382
• CID: 5292403
• Update Time: 2025-10-31

N1,N1-diethyl-2,2-difluoropropane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N1,N1-diethyl-2,2-difluoropropane-1,3-diamine

• Inchi： 1S/C7H16F2N2/c1-3-11(4-2)6-7(8,9)5-10/h3-6,10H2,1-2H3
• InChI Key： WHEUFRVNEWESEK-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)C(F)(F)CN

Additional information on N1,N1-diethyl-2,2-difluoropropane-1,3-diamine

Introduction to N1,N1-diethyl-2,2-difluoropropane-1,3-diamine (CAS No. 1602175-61-0)

N1,N1-diethyl-2,2-difluoropropane-1,3-diamine is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 1602175-61-0, has garnered attention due to its potential in various biochemical and medicinal applications. The molecular formula of this compound is C₇H₁₄F₂N₂, reflecting its composition of carbon, hydrogen, fluorine, and nitrogen atoms arranged in a specific configuration.

The structure of N1,N1-diethyl-2,2-difluoropropane-1,3-diamine incorporates two key features: the presence of difluorine substituents at the 2-position of the propane backbone and the diethylamino groups attached to the nitrogen atoms. These structural elements contribute to the compound's reactivity and make it a valuable candidate for further chemical synthesis and functionalization. The difluorine groups enhance the electronic properties of the molecule, making it suitable for applications in catalysis and material science, while the diethylamino groups provide basicity and potential for coordination with metal ions.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The incorporation of fluorine atoms into pharmaceutical molecules often leads to improved pharmacokinetic profiles, which is a critical factor in drug development. N1,N1-diethyl-2,2-difluoropropane-1,3-diamine exemplifies this trend, as its fluorinated structure may contribute to better absorption and reduced degradation in biological systems. This has prompted researchers to explore its potential as a building block for more complex pharmacophores.

The pharmaceutical industry has been actively investigating novel diamines as intermediates for drug synthesis. Diamines are versatile molecules that can serve as chelating agents, ligands in metal-based therapies, or precursors for more complex heterocyclic compounds. The specific arrangement of nitrogen atoms in N1,N1-diethyl-2,2-difluoropropane-1,3-diamine makes it an attractive candidate for these applications. For instance, the presence of two amine groups allows for bifunctional modifications, enabling the creation of polymers or conjugates with targeted biological activity.

One of the most promising areas of research involving N1,N1-diethyl-2,2-difluoropropane-1,3-diamine is its potential use in anticancer therapies. Fluorinated diamines have shown promise in preclinical studies as inhibitors of certain enzymes involved in tumor growth and proliferation. The unique electronic properties conferred by the difluorine substituents may enhance binding affinity to target proteins, leading to more effective therapeutic outcomes. Additionally, the compound's ability to form stable complexes with transition metals suggests its utility in developing metallodrugs that can selectively target cancer cells.

The synthesis of N1,N1-diethyl-2,2-difluoropropane-1,3-diamine presents both challenges and opportunities for chemists. The introduction of fluorine atoms typically requires specialized synthetic routes due to their high reactivity and sensitivity to certain conditions. However, advances in fluorination techniques have made it increasingly feasible to incorporate fluorine into complex molecular frameworks. Researchers have been exploring catalytic methods that allow for selective fluorination at specific positions within the molecule without affecting other functional groups. This precision is crucial for achieving the desired properties of the final product.

The role of computational chemistry in designing and optimizing compounds like N1,N1-diethyl-2,2-difluoropropane-1,3-diamine cannot be overstated. Molecular modeling techniques enable scientists to predict the behavior of molecules before they are synthesized, saving time and resources. By simulating interactions between this compound and potential targets such as enzymes or receptors, researchers can identify optimal modifications that enhance its biological activity. This approach has become increasingly important in drug discovery pipelines due to its efficiency and accuracy.

The environmental impact of fluorinated compounds is another area of consideration in their development and application. While fluorinated molecules often offer significant benefits in terms of performance and efficacy, their persistence in the environment raises concerns about long-term ecological effects. Efforts are being made to develop greener synthetic methods that minimize waste and reduce environmental footprints. Additionally, researchers are exploring ways to design fluorinated compounds that degrade into less harmful byproducts once their therapeutic purpose has been fulfilled.

In conclusion, N1,N1-diethyl-2,2-difluoropropane-1,3-diamine (CAS No. 1602175-61-0) represents a promising compound with diverse applications in pharmaceuticals and materials science. Its unique structural features make it a valuable intermediate for synthesizing more complex molecules with potential therapeutic benefits. As research continues to uncover new uses for this compound and similar derivatives, it is likely that its importance will only grow within the scientific community.